Cas no 2137539-88-7 (tert-butyl 2-amino-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate)

Tert-butyl 2-amino-3-[4-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate is a specialized chemical intermediate featuring a trifluoromethyl-substituted pyrazole moiety and a tert-butyl ester-protected amino acid backbone. This compound is valued for its structural versatility, enabling applications in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the tert-butyl ester provides a convenient handle for further functionalization. Its well-defined reactivity makes it suitable for peptide coupling and heterocyclic derivatization. The compound's stability under standard handling conditions and compatibility with common organic solvents further contribute to its utility in synthetic workflows.
tert-butyl 2-amino-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate structure
2137539-88-7 structure
Product Name:tert-butyl 2-amino-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate
CAS No:2137539-88-7
MF:C12H18F3N3O2
MW:293.285433292389
CID:6276107
PubChem ID:165494911
Update Time:2025-05-22

tert-butyl 2-amino-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-amino-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate
    • 2137539-88-7
    • EN300-1141528
    • tert-butyl 2-amino-3-[4-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate
    • Inchi: 1S/C12H18F3N3O2/c1-7(9(16)10(19)20-11(2,3)4)18-6-8(5-17-18)12(13,14)15/h5-7,9H,16H2,1-4H3
    • InChI Key: YBMJIRPVKYXPTE-UHFFFAOYSA-N
    • SMILES: FC(C1C=NN(C=1)C(C)C(C(=O)OC(C)(C)C)N)(F)F

Computed Properties

  • Exact Mass: 293.13511131g/mol
  • Monoisotopic Mass: 293.13511131g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 70.1Ų

tert-butyl 2-amino-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate Pricemore >>

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Additional information on tert-butyl 2-amino-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate

Comprehensive Guide to tert-butyl 2-amino-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate (CAS No. 2137539-88-7)

tert-butyl 2-amino-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate (CAS No. 2137539-88-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethylpyrazole moiety, serves as a crucial intermediate in the synthesis of bioactive molecules. Its structural features, including the tert-butyl ester and amino functional groups, make it a versatile building block for drug discovery and material science applications.

The growing demand for fluorinated compounds in modern chemistry has placed tert-butyl 2-amino-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate at the forefront of research. Fluorinated molecules are increasingly sought after due to their enhanced metabolic stability, bioavailability, and binding affinity—properties that are critical in the development of new therapeutics. Researchers and industry professionals frequently search for terms like "trifluoromethylpyrazole synthesis", "tert-butyl ester applications", and "CAS 2137539-88-7 uses", reflecting the compound's relevance in cutting-edge scientific endeavors.

One of the most notable applications of tert-butyl 2-amino-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate is its role in the synthesis of small-molecule inhibitors. These inhibitors are pivotal in targeting specific enzymes or receptors involved in diseases such as cancer, inflammation, and infectious diseases. The compound's pyrazole ring and trifluoromethyl group contribute to its ability to modulate biological activity, making it a valuable asset in medicinal chemistry. Recent studies have highlighted its potential in designing kinase inhibitors, a hot topic in oncology research.

In addition to its pharmaceutical applications, tert-butyl 2-amino-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate is also explored in agrochemical development. The trifluoromethyl group is known to enhance the pesticidal and herbicidal activity of compounds, aligning with the industry's push for more efficient and environmentally friendly solutions. Searches for "fluorinated agrochemicals" and "pyrazole derivatives in agriculture" underscore the compound's significance in this field.

The synthesis of tert-butyl 2-amino-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate typically involves multi-step organic reactions, including esterification, amination, and pyrazole ring formation. These processes require precise control of reaction conditions to ensure high yield and purity. Researchers often inquire about "optimized synthesis routes for CAS 2137539-88-7" and "scaling up trifluoromethylpyrazole production", indicating the practical challenges and opportunities associated with this compound.

From a market perspective, the demand for tert-butyl 2-amino-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate is expected to rise, driven by advancements in drug discovery and sustainable agriculture. Companies specializing in custom synthesis and fine chemicals are increasingly listing this compound in their portfolios, catering to the needs of academic and industrial researchers. The compound's patent landscape and regulatory status are also topics of interest, as they influence its commercial viability and application scope.

In conclusion, tert-butyl 2-amino-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate (CAS No. 2137539-88-7) represents a fascinating intersection of chemistry, biology, and industry. Its unique structural attributes and broad applicability make it a subject of ongoing research and innovation. Whether you're exploring "new fluorinated building blocks" or seeking "high-value intermediates for drug development", this compound offers a wealth of opportunities for scientific and commercial advancement.

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